Cas no 2034268-74-9 (4-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide
• CAS No: 2034268-74-9
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.4132
• CID: 5348213
• Update Time: 2025-06-12

4-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]-1,3-thiazole-5-carboxamide
• 4-methyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)thiazole-5-carboxamide
• 4-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide

• Inchi： 1S/C15H13N3OS2/c1-10-14(21-9-18-10)15(19)17-7-11-3-2-5-16-13(11)12-4-6-20-8-12/h2-6,8-9H,7H2,1H3,(H,17,19)
• InChI Key： ZQRSRNVFQDTGLS-UHFFFAOYSA-N
• SMILES： S1C([H])=NC(C([H])([H])[H])=C1C(N([H])C([H])([H])C1C([H])=C([H])C([H])=NC=1C1=C([H])SC([H])=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 2.7
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide

Recent Advances in the Study of 4-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide (CAS: 2034268-74-9)

The compound 4-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide (CAS: 2034268-74-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This thiazole-carboxamide derivative has been identified as a potential therapeutic agent, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. Structural-activity relationship (SAR) studies have revealed that the thiophene and pyridine moieties play a critical role in binding affinity, while the thiazole-carboxamide group contributes to metabolic stability. These insights have paved the way for the development of more potent analogs with improved pharmacokinetic profiles.

In addition to its kinase inhibitory activity, 4-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide has shown promising anti-inflammatory effects in vitro and in vivo. Mechanistic studies suggest that it modulates key signaling pathways, such as NF-κB and MAPK, which are central to the inflammatory response. These findings highlight its potential as a dual-function agent, capable of addressing both proliferative and inflammatory aspects of disease.

The synthesis of this compound has also been a focal point of recent investigations. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving overall yield. This progress is crucial for facilitating large-scale production and further clinical evaluation. Moreover, advanced analytical techniques, such as LC-MS and NMR spectroscopy, have been employed to ensure the purity and structural integrity of the synthesized compound.

Despite these advancements, challenges remain in translating these preclinical findings into clinical applications. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound as a viable therapeutic option.

In conclusion, 4-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1,3-thiazole-5-carboxamide represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and multifaceted pharmacological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its therapeutic potential and advancing it through the drug development pipeline.